Cas no 89269-55-6 (2-Propenoic acid, 2-cyano-3-ethoxy-, 3-ethoxypropyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-ethoxy-, 3-ethoxypropyl ester
• CAS No: 89269-55-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 605920
• PubChem ID: 71323267
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-ethoxy-, 3-ethoxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-ethoxy-, 3-ethoxypropyl ester
• 3-ethoxypropyl 2-cyano-3-ethoxyprop-2-enoate
• 89269-55-6
• DTXSID00752875

• Inchi： 1S/C11H17NO4/c1-3-14-6-5-7-16-11(13)10(8-12)9-15-4-2/h9H,3-7H2,1-2H3
• InChI Key： IAFAGQUWUWOUOE-UHFFFAOYSA-N
• SMILES： O(CC)CCCOC(C(C#N)=COCC)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų